molecular formula C19H22N6OS B2943224 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide CAS No. 2034474-04-7

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide

Cat. No.: B2943224
CAS No.: 2034474-04-7
M. Wt: 382.49
InChI Key: VJNJZHKIRAYQHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide is a heterocyclic compound featuring a pyrimidine core substituted with a 3,5-dimethylpyrazole moiety at the 6-position and an azetidine-3-carboxamide group linked to a thiophen-2-yl-ethyl chain at the 4-position.

Properties

IUPAC Name

1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(2-thiophen-2-ylethyl)azetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N6OS/c1-13-8-14(2)25(23-13)18-9-17(21-12-22-18)24-10-15(11-24)19(26)20-6-5-16-4-3-7-27-16/h3-4,7-9,12,15H,5-6,10-11H2,1-2H3,(H,20,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VJNJZHKIRAYQHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NN1C2=CC(=NC=N2)N3CC(C3)C(=O)NCCC4=CC=CS4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N6OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

382.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-(thiophen-2-yl)ethyl)azetidine-3-carboxamide is a novel heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including enzyme inhibition, anticancer properties, and other pharmacological effects, supported by data tables and relevant research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by the following components:

  • Pyrazole Ring : Known for its diverse biological activities, the pyrazole moiety contributes to the compound's pharmacological profile.
  • Pyrimidine Core : This structure is frequently associated with various biological activities, particularly in drug design.
  • Azetidine and Thiophene Substituents : These elements enhance the compound's interaction with biological targets.

Chemical Formula

C17H20N4O(Molecular Weight 304 37 g mol)\text{C}_{17}\text{H}_{20}\text{N}_4\text{O}\quad (\text{Molecular Weight 304 37 g mol})

Enzyme Inhibition

Recent studies have highlighted the compound's ability to inhibit specific enzymes, particularly adenosine receptors. The binding affinity data is summarized in the table below:

Target EnzymeKi (nM)ΔG° (kcal/mol)Assay Description
Adenosine A2A Receptor0.470-12.6Membranes from HEK cells transfected with adenosine receptors were used.
Adenosine A1 Receptor34-8.5Similar assay conditions as above; indicates moderate binding affinity.

These results indicate that the compound has a strong affinity for the adenosine A2A receptor, which is significant for therapeutic applications in neurodegenerative diseases and cancer.

Anticancer Activity

The anticancer potential of this compound has been evaluated against various cancer cell lines. A study reported that derivatives of pyrazole exhibit significant antiproliferative effects, suggesting that this compound may also possess similar properties.

Case Study: Antiproliferative Effects

In vitro studies demonstrated that compounds containing pyrazole and pyrimidine rings showed IC50 values ranging from 10 to 50 µM against several cancer cell lines, indicating their potential as anticancer agents .

Additional Pharmacological Effects

The biological spectrum of this compound extends beyond enzyme inhibition and anticancer activity. Pyrazole derivatives are known for their:

  • Antibacterial Properties : Effective against various bacterial strains.
  • Anti-inflammatory Effects : Demonstrated reduction in inflammatory markers.
  • Antioxidant Activity : Capable of scavenging free radicals.

Comparison with Similar Compounds

Research Implications and Limitations

  • Structural Insights : The azetidine-thiophene moiety in the target compound may enhance solubility and target engagement compared to coumarin or pyridine-based analogs .
  • Synthetic Challenges : Multi-step synthesis of pyrimidine-pyrazole hybrids (as in ) often results in low yields, suggesting similar hurdles for the target compound .
  • Data Gaps: No direct pharmacological or crystallographic data for the target compound are available in the provided evidence. Tools like SHELX or CCP4 could aid in structural characterization if crystallized.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.